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Compound of Interest

Compound Name:
3-Isopropylbenzenesulfonyl

chloride

Cat. No.: B1601865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 3-
Isopropylbenzenesulfonyl chloride. The information is curated for researchers, scientists,

and professionals in drug development who require detailed data for their work.

Core Physical and Chemical Properties
3-Isopropylbenzenesulfonyl chloride, with the CAS number 71530-58-0, is a chemical

compound utilized in organic synthesis. It is characterized as a colorless to off-white or slightly

yellow liquid or solid.[1]

Quantitative Data Summary
The physical properties of 3-Isopropylbenzenesulfonyl chloride are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₁₁ClO₂S [1][2][3][4][5]

Molecular Weight 218.70 g/mol [1][2][3][4][5]

Density ~1.2 g/cm³ to 1.241 g/cm³ [1][2]

Boiling Point 290 °C at 760 mmHg [1][2]

Flash Point 129.2 °C [1]

Refractive Index 1.528 [1]

Appearance
Colorless liquid or off-white to

slight yellow solid
[1]

LogP 3.81830 [1]

Topological Polar Surface Area 42.52 Å² [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3-
Isopropylbenzenesulfonyl chloride are not extensively available in public literature. However,

standard analytical methods are employed for such characterizations.

General Methodologies:

Density: The density of liquid 3-Isopropylbenzenesulfonyl chloride is typically determined

using a pycnometer or a digital density meter. For solids, gas pycnometry can be employed.

Boiling Point: The boiling point is determined by distillation. The temperature at which the

liquid boils under a specific pressure (usually atmospheric pressure) is recorded. For high-

boiling-point compounds, vacuum distillation is often used to prevent decomposition.

Melting Point: For solid forms of the compound, the melting point is determined using a

melting point apparatus, where the temperature range over which the solid transitions to a

liquid is observed.
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Flash Point: The flash point is determined using a flash point tester (e.g., Pensky-Martens

closed-cup tester). This is the lowest temperature at which the vapors of the material will

ignite when an ignition source is introduced.

Refractive Index: The refractive index of the liquid is measured using a refractometer, which

determines the extent to which light is bent when passing through the substance.

Synthesis Pathway
3-Isopropylbenzenesulfonyl chloride can be synthesized from cumene. The following

diagram illustrates a general synthesis pathway.
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Caption: General synthesis of 3-Isopropylbenzenesulfonyl chloride from cumene.

Logical Relationships in Chemical Analysis
3-Isopropylbenzenesulfonyl chloride, like other sulfonyl chlorides, is a key reagent in the

Hinsberg test, a classical method for distinguishing between primary, secondary, and tertiary

amines. The differing reactivity and solubility of the resulting sulfonamides provide a basis for

this qualitative analysis.

The workflow for the Hinsberg test is depicted below.
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Caption: Workflow of the Hinsberg test for amine classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1601865#3-isopropylbenzenesulfonyl-chloride-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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